Cas no 1857-18-7 (3-Amino-N,N-dimethylpropanamide)

• Product Name: 3-Amino-N,N-dimethylpropanamide
• CAS No: 1857-18-7
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• MDL: MFCD09736327
• CID: 850668
• PubChem ID: 12742480
• Update Time: 2025-05-20

3-Amino-N,N-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N,N-dimethylpropanamide
• 3-Amino-N,N-dimethylpropanamide hydrochloride
• 3-Amino-N,N-dimethyl-propionamide
• Propanamide, 3-amino-N,N-dimethyl-
• 3-amino-N,N-dimethylpropionamide
• AC1Q3VZ9
• Ambcb4033580
• B-Alanine dimethylamide
• CTK0E2323
• SBB085472
• 3-AMino-N,N-diMethyl-propanaMide HCl
• N~1~,N~1~-dimethyl-beta-alaninamide(SALTDATA: HCl)
• N1,N1-Dimethyl-beta-alaninamide
• J-011908
• N,N-Dimethyl-beta-alaninamide
• EN300-50977
• N~1~,N~1~-dimethyl-beta-alaninamide
• ALBB-022639
• DTXSID60508673
• SCHEMBL960667
• AKOS000144205
• JNDIDJUNNCBHTI-UHFFFAOYSA-N
• MFCD09736327
• 1857-18-7
• CS-0051534
• P17578
• BS-12824
• propanamide, 3-amino-N,N-dimethyl-, hydrochloride
• N~1~,N~1~-dimethyl-beta-alaninamide(SALTDATA

• MDL： MFCD09736327
• Inchi： 1S/C5H12N2O/c1-7(2)5(8)3-4-6/h3-4,6H2,1-2H3
• InChI Key： JNDIDJUNNCBHTI-UHFFFAOYSA-N
• SMILES： O=C(CCN)N(C)C

Computed Properties

• Exact Mass: 116.09506
• Monoisotopic Mass: 116.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33

3-Amino-N,N-dimethylpropanamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-N,N-dimethylpropanamide

Professional Introduction to 3-Amino-N,N-dimethylpropanamide (CAS No. 1857-18-7)

3-Amino-N,N-dimethylpropanamide, identified by the Chemical Abstracts Service Number (CAS No.) 1857-18-7, is a significant compound in the realm of chemical and pharmaceutical research. This amide derivative, characterized by its structural formula CH₃CH(NH₂)CON(CH₃)₂, has garnered considerable attention due to its versatile applications in synthetic chemistry, medicinal chemistry, and biotechnology. The compound’s unique structural attributes, including the presence of both primary and secondary amine functionalities, make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 3-Amino-N,N-dimethylpropanamide typically involves the reaction between methyl acrylate and ammonia, followed by subsequent amidation with N,N-dimethylpropanamide. This process highlights the compound’s role as a building block in organic synthesis, where it serves as a precursor for more intricate structures. The compound’s stability under various reaction conditions further enhances its utility in industrial and laboratory settings.

In recent years, 3-Amino-N,N-dimethylpropanamide has been explored for its potential in pharmaceutical applications. Its structural motif is reminiscent of several bioactive molecules, suggesting that it could be a key intermediate in the development of novel therapeutic agents. For instance, researchers have investigated its incorporation into peptidomimetics designed to modulate biological pathways associated with inflammation and neurodegeneration. The amide bond in 3-Amino-N,N-dimethylpropanamide provides a stable scaffold that can be modified to enhance binding affinity and selectivity for target proteins.

One of the most compelling aspects of 3-Amino-N,N-dimethylpropanamide is its role in drug discovery pipelines. The compound’s ability to serve as a chiral building block has been leveraged in the synthesis of enantiomerically pure compounds, which are often required for optimal pharmacological activity. Recent studies have demonstrated its use in constructing libraries of heterocyclic compounds, which are known to exhibit diverse biological activities. These libraries have been screened for compounds with potential antimicrobial and anticancer properties, underscoring the versatility of 3-Amino-N,N-dimethylpropanamide.

The chemical properties of 3-Amino-N,N-dimethylpropanamide also make it an attractive candidate for material science applications. Its solubility profile allows for easy incorporation into various solvent systems, facilitating its use in polymer chemistry and coatings. Additionally, the compound’s ability to form hydrogen bonds with other molecules suggests potential applications in supramolecular chemistry, where it could be used to design self-assembling structures with specific functionalities.

From an industrial perspective, the production of 3-Amino-N,N-dimethylpropanamide on a large scale presents both opportunities and challenges. Advances in catalytic processes have enabled more efficient synthesis routes, reducing costs and improving yields. However, ensuring consistent quality control remains a critical consideration given the compound’s sensitivity to environmental factors such as temperature and humidity. Despite these challenges, the growing demand for 3-Amino-N,N-dimethylpropanamide in pharmaceuticals and specialty chemicals underscores its importance as an industrial chemical.

The regulatory landscape surrounding 3-Amino-N,N-dimethylpropanamide is another area of interest. While not classified as a hazardous or controlled substance under current regulations, manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure safety and efficacy. This includes rigorous quality assurance protocols to detect impurities that could affect downstream applications. As research continues to uncover new uses for this compound, regulatory bodies may need to reassess its classification based on emerging data.

In conclusion,3-Amino-N,N-dimethylpropanamide (CAS No. 1857-18-7) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role as an intermediate in synthetic chemistry, its potential in drug development, and its utility in material science highlight its significance in modern research. As scientists continue to explore new frontiers in medicinal chemistry and chemical engineering,3-Amino-N,N-dimethylpropanamide will undoubtedly remain a cornerstone of innovation.